3-Chloro-4-hydroxy-N,N-dimethylbenzamide

• Molecular Formula: C9H10ClNO2
• Molecular Weight: 199.63 g/mol
• IUPAC Name: 3-chloro-4-hydroxy-N,N-dimethylbenzamide
• InChI: InChI=1S/C9H10ClNO2/c1-11(2)9(13)6-3-4-8(12)7(10)5-6/h3-5,12H,1-2H3
• InChI Key: RGAWTLPWDVXMAH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC(=C(C=C1)O)Cl

Description

3-Chloro-4-hydroxy-N,N-dimethylbenzamide is a useful research compound. Its molecular formula is C9H10ClNO2 and its molecular weight is 199.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Chloro-4-hydroxy-benzoic acid (800 mg, 4.6 mmol), DCC (856 mg, 5.4 mmol), and HOBt (540 mg, 5.4 mmol) were mixed in DMF (10 mL). N,N-dimethyl amine (2M in THF, 4.6 mL) was added to the mixture at 0° C. The reaction was stirred over night and purified by silica gel chromatography (70%–90% EtOAc/Hexane) to provide the title compound (700 mg, 87.5%). MS (DCI) m/z 200, 202 (M+H)+.